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Compound of Interest

Compound Name: 1-Bromo-1-cyclohexene

Cat. No.: B1297817 Get Quote

This guide provides an in-depth look at the chemical and physical properties of 1-Bromo-1-
cyclohexene, a halogenated cycloalkene. The information is tailored for researchers,

scientists, and professionals in the field of drug development and organic synthesis.

Core Molecular and Physical Data
1-Bromo-1-cyclohexene is a valuable intermediate in various organic synthesis applications.

[1] Its reactivity is primarily defined by the vinyl halide group, which consists of a bromine atom

attached to a carbon-carbon double bond within a six-membered ring.[1]

The key quantitative data for this compound are summarized in the table below for ease of

reference.
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Property Value

Molecular Formula C₆H₉Br[1][2][3][4][5]

Molecular Weight 161.04 g/mol [2][4][5]

CAS Registry Number 2044-08-8[2][3][4][5]

Appearance Colorless to light yellow liquid[5]

Boiling Point 155.42°C (estimated)[5]

Density 1.3901 g/cm³ (unit not specified, assumed)[5]

Refractive Index 1.5134[5]

Storage Conditions
Store in a freezer under -20°C, sealed and in a

dry environment[5]

Structural Representation
The molecular structure of 1-Bromo-1-cyclohexene is fundamental to understanding its

chemical behavior. The diagram below illustrates the arrangement of atoms and bonds in the

molecule.

Caption: Molecular structure of 1-Bromo-1-cyclohexene.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 1-Bromo-1-
cyclohexene are not available in the provided search results. However, the literature suggests

that Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for structural

elucidation of this compound.[1] A general workflow for such an analysis is depicted below.
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General Workflow for NMR Analysis

Sample Preparation
(1-Bromo-1-cyclohexene in deuterated solvent)

¹H and ¹³C NMR
Data Acquisition

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shift, Integration, Coupling Constants)

Structure Confirmation

Click to download full resolution via product page

Caption: A generalized workflow for the structural analysis of 1-Bromo-1-cyclohexene using

NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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